4-[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]piperidine hydrochloride

• IUPAC Name: 3-methyl-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole;hydrochloride
• InChI: InChI=1S/C9H15N3O.ClH/c1-7-11-9(13-12-7)6-8-2-4-10-5-3-8;/h8,10H,2-6H2,1H3;1H
• InChI Key: BSGZSFLKXWSHND-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CC2CCNCC2.Cl
• Molecular Formula: C9H16ClN3O
• Molecular Weight: 217.69 g/mol
• CAS RN: 1609395-95-0

Description

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focuses. It’s a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Scientific Research Applications

4-[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]piperidine hydrochloride has been studied extensively for its potential use in scientific research. One of the main areas of interest is its ability to interact with certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor. This receptor plays a key role in a number of important physiological processes, including learning and memory. By interacting with this receptor, this compound has the potential to modulate these processes and improve cognitive function.

Mechanism of Action

Target of Action

Compounds with a 1,2,4-oxadiazole scaffold have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . They have also shown promising results against various cancer cell lines .

Mode of Action

For instance, some compounds have shown inhibitory effects on c-Myc-Max dimerization, suggesting their mode of action might be through binding c-Myc .

Biochemical Pathways

It’s known that 1,2,4-oxadiazole derivatives can interact with various biological targets and pathways, leading to their broad-spectrum biological activities .

Pharmacokinetics

It’s worth noting that the 1,2,4-oxadiazole heterocycle is a bioisostere of amide but shows better hydrolytic and metabolic stability .

Result of Action

Some 1,2,4-oxadiazole derivatives have shown inhibitory effects on the proliferation of certain cancer cells by causing growth arrest at the g0/g1 phase . They have also exhibited moderate nematocidal activity and anti-fungal activity .

Action Environment

It’s known that the biological activity of 1,2,4-oxadiazole derivatives can be influenced by various factors, including the presence of different substituents on the oxadiazole ring .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]piperidine hydrochloride in lab experiments is its ability to interact with the NMDA receptor. This receptor is involved in a number of important physiological processes, including synaptic plasticity, learning, and memory, making it a key target for research in these areas. However, there are also some limitations to using this compound in lab experiments. For example, it may have off-target effects on other receptors or enzymes, which could complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on 4-[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]piperidine hydrochloride. One area of interest is its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on other receptors and enzymes in the brain.